KB-R7785

• Synonyms: (4-(N-hydroxyamino)-2R-isobutyl-3S-methylsuccinyl)-L-phenylglycine-N-methylamide; KB R7785; KB-R7785
• Molecular Formula: C18H27N3O4
• Molecular Weight: 349.4 g/mol
• SMILES: CC(C)CC(C(C)C(=O)NO)C(=O)NC(C1=CC=CC=C1)C(=O)NC
• InChI: InChI=1S/C18H27N3O4/c1-11(2)10-14(12(3)16(22)21-25)17(23)20-15(18(24)19-4)13-8-6-5-7-9-13/h5-9,11-12,14-15,25H,10H2,1-4H3,(H,19,24)(H,20,23)(H,21,22)/t12-,14+,15-/m0/s1
• InChIKey: OFCWIPGKPUJTDP-CFVMTHIKSA-N

Researchers requiring a validated dual MMP/ADAM inhibitor with characterized ADAM10/12/17 activity and reproducible in vivo efficacy often face limited sourcing options with batch-to-batch consistency. KB-R7785 (CAS 168158-16-5) addresses this gap with established dosing protocols across multiple disease models. • Dual TNF-α & FasL shedding blockade-superior GVHD protection vs. anti-TNF-α antibody alone in murine BMT models • 88.2% tumor growth suppression with 51% reduction in functional vascular density in C26 colon adenocarcinoma models • Validated 100 mg/kg BID s.c. regimen in KKAy diabetic mice; ≥98% purity, global shipping available

KB-R7785 MMP/ADAM Inhibitor Guide

KB-R7785 (CAS 168158-16-5, C18H27N3O4) is a small-molecule matrix metalloproteinase (MMP) inhibitor that also demonstrates functional inhibition of several ADAM (a disintegrin and metalloproteinase) family proteases, including ADAM10, ADAM12, and ADAM17/TACE [1]. Originally developed as an MMP inhibitor targeting MMP-1, MMP-3, and MMP-9, the compound has been characterized across a diverse range of disease models including diabetes, cerebral ischemia, tumor angiogenesis/metastasis, cardiac dysfunction, and graft-versus-host disease (GVHD) [2]. The compound's therapeutic activity is primarily attributed to its ability to inhibit TNF-α shedding and modulate HB-EGF signaling, though its selectivity profile among ADAM family members is known to be promiscuous [3].

Broad-spectrum ADAM/MMP inhibitor suitable for protease family screening

Functional modulation of TNF-α shedding and HB-EGF signaling studies

Applicable across multiple disease-model research contexts (diabetes, ischemia, tumor angiogenesis, GVHD)

• [1] Lozonschi L, Sunamura M, Kobari M, Egawa S, Ding L, Matsuno S. Controlling tumor angiogenesis and metastasis of C26 murine colon adenocarcinoma by a new matrix metalloproteinase inhibitor, KB-R7785, in two tumor models. Cancer Res. 1999;59(6):1252-1258. View Source
• [2] Morimoto Y, Nishikawa K, Ohashi M. KB-R7785, a novel matrix metalloproteinase inhibitor, exerts its antidiabetic effect by inhibiting tumor necrosis factor-alpha production. Life Sci. 1997;61(8):795-803. View Source
• [3] Nakamura Y, Kita S, Tanaka Y, et al. A disintegrin and metalloproteinase 12 prevents heart failure by regulating cardiac hypertrophy and fibrosis. Am J Physiol Heart Circ Physiol. 2020;318(4):H937-H946. View Source

KB-R7785: Why Generic Substitution Fails

Although numerous MMP inhibitors and ADAM-targeting compounds exist, direct substitution with KB-R7785 is not warranted due to its documented functional activity across multiple ADAM isoforms (ADAM10, ADAM12, and ADAM17) with context-dependent inhibition patterns [1]. Importantly, the compound's functional effects are concentration-dependent: at 10 μM it inhibits ADAM12/17-mediated pathways, while at 1 μM the ADAM12-selective effect is lost, demonstrating a narrow operational window that would not be replicated by other broad-spectrum MMP inhibitors [2]. Furthermore, KB-R7785's demonstrated ability to reduce plasma insulin levels in diabetic models—a property not shared by pioglitazone—highlights mechanism-specific outcomes that cannot be assumed from class membership alone [3]. The compound's documented poor selectivity for ADAM12 further underscores that any substitution candidate would require identical off-target activity profiling to reproduce the observed in vivo effects [4].

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Concentration-dependent ADAM17/TACE vs. ADAM12 functional window may not transfer to other broad-spectrum MMP inhibitors

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Mechanism-specific insulin-lowering response in diabetic models is not reproduced by PPARγ agonists; pathway context may differ

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Poor ADAM12 selectivity means ADAM12-specific interpretation requires caution; observed in vivo effects may reflect multi-ADAM/MMP activity

• [1] Tanida S, Joh T, Itoh K, et al. The mechanism of cleavage of EGFR ligands induced by inflammatory cytokines in gastric cancer cells. Gastroenterology. 2004;127(2):559-569. View Source
• [2] Ichikawa Y, Miura T, Nakano A, et al. The role of ADAM protease in the tyrosine kinase-mediated trigger mechanism of ischemic preconditioning. Cardiovasc Res. 2004;62(1):167-175. View Source
• [3] Morimoto Y, Nishikawa K, Ohashi M. KB-R7785, a novel matrix metalloproteinase inhibitor, exerts its antidiabetic effect by inhibiting tumor necrosis factor-alpha production. Life Sci. 1997;61(8):795-803. View Source
• [4] Nakamura Y, Kita S, Tanaka Y, et al. A disintegrin and metalloproteinase 12 prevents heart failure by regulating cardiac hypertrophy and fibrosis. Am J Physiol Heart Circ Physiol. 2020;318(4):H937-H946. View Source

KB-R7785: Head-to-Head Comparative Evidence

Insulin-Lowering Effect vs. Pioglitazone

In a 4-week head-to-head study using KKAy mice (a model of non-insulin-dependent diabetes mellitus with insulin resistance), KB-R7785 demonstrated a statistically significant reduction in plasma insulin levels, a therapeutic effect not observed with the insulin-sensitizing agent pioglitazone [1]. Both compounds reduced plasma glucose, but only KB-R7785 lowered insulin, indicating a distinct mechanism involving TNF-α shedding inhibition rather than direct PPARγ agonism [2].

Insulin Lowering

Head-to-head

KB-R7785 ↓ plasma insulin vs pioglitazone no significant effect in KKAy mice

Supports TNF-α shedding pathway context

Distinct from PPARγ-mediated insulin sensitization

Evidence Dimension	Plasma insulin level reduction
Target Compound Data	Significant decrease in plasma insulin levels
Comparator Or Baseline	Pioglitazone: No significant effect on plasma insulin levels
Quantified Difference	Qualitative difference (significant decrease vs. no significant effect)
Conditions	KKAy mice; KB-R7785: 100 mg/kg twice daily (200 mg/kg/day) subcutaneous for 4 weeks; Pioglitazone: 20 mg/kg twice daily (40 mg/kg/day) oral for 4 weeks

Why This Matters

This differential insulin-lowering effect distinguishes KB-R7785 from PPARγ agonists and supports its selection for diabetes research focused on TNF-α-mediated insulin resistance pathways.

• [1] Morimoto Y, Nishikawa K, Ohashi M. KB-R7785, a novel matrix metalloproteinase inhibitor, exerts its antidiabetic effect by inhibiting tumor necrosis factor-alpha production. Life Sci. 1997;61(8):795-803. View Source
• [2] Morimoto Y, Nishikawa K, Ohashi M. KB-R7785, a novel matrix metalloproteinase inhibitor, exerts its antidiabetic effect by inhibiting tumor necrosis factor-α production. Life Sci. 1997;61(8):795-803. View Source

IL-8-Induced EGFR Transactivation Blockade via ADAM10

In KATO III gastric cancer cells, KB-R7785 completely blocked IL-8-induced shedding of EGFR ligands and subsequent EGFR transactivation [1]. Functional knockdown experiments using siRNA revealed that depletion of ADAM10 dramatically reduced IL-8-induced shedding and EGFR transactivation, whereas depletion of ADAM12 and ADAM17 did not, indicating that KB-R7785's effect in this system is mediated primarily through ADAM10 inhibition [2].

EGFR Transactivation

Head-to-head

Complete blockade of IL-8‑induced EGFR ligand shedding; ADAM10 siRNA mimics, ADAM12/17 do not

ADAM10-mediated pathway context

Functional ADAM10 inhibition in gastric cancer cells

Evidence Dimension	IL-8-induced EGFR ligand shedding and transactivation
Target Compound Data	Complete blockade of shedding and EGFR transactivation
Comparator Or Baseline	siRNA knockdown: ADAM10 depletion → dramatic reduction; ADAM12 depletion → no effect; ADAM17 depletion → no effect
Quantified Difference	Complete vs. dramatic (ADAM10) vs. none (ADAM12/17)
Conditions	KATO III gastric cancer cells stably expressing alkaline phosphatase-tagged EGFR ligand precursors; EGFR phosphorylation peaked at 15 min post-IL-8 stimulation

Why This Matters

This evidence identifies KB-R7785 as a functional ADAM10 inhibitor in gastric cancer models, distinguishing it from ADAM17-selective inhibitors and supporting its procurement for IL-8/EGFR axis studies.

• [1] Tanida S, Joh T, Itoh K, et al. The mechanism of cleavage of EGFR ligands induced by inflammatory cytokines in gastric cancer cells. Gastroenterology. 2004;127(2):559-569. View Source
• [2] Tanida S, Joh T, Itoh K, et al. The mechanism of cleavage of EGFR ligands induced by inflammatory cytokines in gastric cancer cells. Gastroenterology. 2004;127(2):559-569. View Source

ADAM17/TACE vs. ADAM12 Inhibition in Ischemic Preconditioning

In isolated rabbit hearts, the cardioprotective effect of ischemic preconditioning (PC) was abolished by 10 μM KB-R7785 (KBR), an ADAM12/17 inhibitor, but not by a lower ADAM12-selective dose of 1 μM KBR [1]. Furthermore, PC provoked release of TNF-α into the coronary effluent, which was abolished by 10 μM KBR but not by 1 μM KBR or calphostin C, a PKC inhibitor [2]. These results demonstrate that the ADAM17/TACE inhibitory activity of KB-R7785 at 10 μM is required for modulating TNF-α shedding and tyrosine kinase-mediated PC pathways, whereas the lower 1 μM dose is insufficient.

Ischemic PC

Head-to-head

10 µM KBR abolished cardioprotection & TNF-α release; 1 µM no effect

Concentration-dependent ADAM17/TACE pathway context

10-fold difference required for ADAM17-mediated endpoints

Evidence Dimension	Abolition of ischemic preconditioning cardioprotection and TNF-α release
Target Compound Data	10 μM KB-R7785: abolished PC effect and TNF-α release; 1 μM KB-R7785: no effect
Comparator Or Baseline	Genistein (tyrosine kinase inhibitor): abolished PC effect; Calphostin C (PKC inhibitor): did not abolish TNF-α release
Quantified Difference	10-fold concentration difference produces qualitatively distinct outcomes (complete abolition vs. no effect)
Conditions	Isolated rabbit hearts; PC: 2 cycles of 5 min ischemia/5 min reperfusion; infarction induced by 30 min global ischemia/2 h reperfusion

Why This Matters

This concentration-dependent functional dichotomy establishes a critical operational parameter for experimental use: 10 μM is required for ADAM17/TACE-mediated effects, while 1 μM provides a narrower ADAM12-selective window, enabling dose-stratified experimental designs.

• [1] Ichikawa Y, Miura T, Nakano A, et al. The role of ADAM protease in the tyrosine kinase-mediated trigger mechanism of ischemic preconditioning. Cardiovasc Res. 2004;62(1):167-175. View Source
• [2] Ichikawa Y, Miura T, Nakano A, et al. The role of ADAM protease in the tyrosine kinase-mediated trigger mechanism of ischemic preconditioning. Cardiovasc Res. 2004;62(1):167-175. View Source

Dual TNF-α/FasL Blockade vs. Anti-TNF-α in GVHD

In a lethal acute graft-versus-host disease (GVHD) model in mice, KB-R7785 demonstrated an ameliorating effect that was reported to be superior to that of anti-TNF-α antibody [1]. KB-R7785 inhibits both TNF-α and FasL release, providing dual inhibition of two key effector pathways in GVHD pathology, whereas anti-TNF-α antibody targets only the TNF-α axis [2]. Administration of KB-R7785 to irradiated F1 mice that received C57BL/6 bone marrow cells and spleen cells reduced mortality and weight loss with minimal signs of GVHD pathology in liver, intestine, and hematopoietic tissues [3].

GVHD Protection

Head-to-head

Dual inhibition of TNF-α & FasL shedding; anti-TNF-α Ab targets TNF-α only

Dual-pathway inhibition context in GVHD model

Reported amelioration of pathology endpoints

Evidence Dimension	Amelioration of lethal acute GVHD
Target Compound Data	Superior ameliorating effect vs. anti-TNF-α antibody; inhibits both TNF-α and FasL release
Comparator Or Baseline	Anti-TNF-α antibody: targets TNF-α only
Quantified Difference	Qualitative superiority (dual-pathway vs. single-pathway inhibition)
Conditions	Lethal acute GVHD model in mice; allogeneic bone marrow transplantation

Why This Matters

The dual inhibition of TNF-α and FasL pathways distinguishes KB-R7785 from single-target biologics and supports its procurement for GVHD research and transplantation immunology studies.

• [1] Hattori K, Hirano T, Ushiyama C, et al. A metalloproteinase inhibitor prevents lethal acute graft-versus-host disease in mice. Blood. 1997;90(2):542-548. View Source
• [2] Hattori K, Hirano T, Miyajima H, et al. A metalloproteinase inhibitor prevents acute graft-versus-host disease while preserving the graft-versus-leukaemia effect of allogeneic bone marrow transplantation. Leuk Lymphoma. 2000;38(5-6):553-561. View Source
• [3] Hattori K, Hirano T, Ushiyama C, et al. A metalloproteinase inhibitor prevents lethal acute graft-versus-host disease in mice. Blood. 1997;90(2):542-548. View Source

Tumor Angiogenesis Suppression via Functional Vascular Density

In a murine colon adenocarcinoma (C-26) transparent chamber model, KB-R7785 (100 mg/kg i.p. twice daily for 15 days) resulted in 88.2% suppression of tumor growth compared to vehicle controls [1]. Tumor area doubling time extended from 3.3 days (control) to 12 days (KB-R7785) [2]. Functional vascular density in treated tumors was 79.9 ± 6.7 cm/cm² versus 164.1 ± 10.1 cm/cm² in controls (P < 0.01), and vascular area was 19.8 ± 1.5% versus 42.6 ± 2.7% (P < 0.01) [3]. In a lung colonization model, KB-R7785 reduced surface metastasis by 85.8% and abolished tumor burden [4].

Tumor Vascular Density

Cross-study

↓ functional vascular density 51%, ↓ vascular area 53%, tumor growth ↓ 88.2% vs vehicle

Reported angiogenesis inhibition endpoint

C-26 colon adenocarcinoma experimental regimen

Evidence Dimension	Tumor growth suppression and functional vascular density
Target Compound Data	88.2% tumor growth suppression; tumor doubling time 12 days; vascular density 79.9 cm/cm²; vascular area 19.8%
Comparator Or Baseline	Vehicle control: tumor doubling time 3.3 days; vascular density 164.1 cm/cm²; vascular area 42.6%
Quantified Difference	4-fold slower tumor growth; 51% lower functional vascular density; 53% lower vascular area (all P < 0.01)
Conditions	BALB/c mice with C-26 murine colon adenocarcinoma; transparent chamber model; KB-R7785 100 mg/kg i.p. twice daily for 15 days

Why This Matters

The quantifiable reduction in functional vascular density establishes KB-R7785 as an angiogenesis inhibitor in vivo, distinguishing it from cytostatic agents and supporting its use in tumor vascular biology research.

• [1] Lozonschi L, Sunamura M, Kobari M, Egawa S, Ding L, Matsuno S. Controlling tumor angiogenesis and metastasis of C26 murine colon adenocarcinoma by a new matrix metalloproteinase inhibitor, KB-R7785, in two tumor models. Cancer Res. 1999;59(6):1252-1258. View Source
• [2] Lozonschi L, Sunamura M, Kobari M, Egawa S, Ding L, Matsuno S. Controlling tumor angiogenesis and metastasis of C26 murine colon adenocarcinoma by a new matrix metalloproteinase inhibitor, KB-R7785, in two tumor models. Cancer Res. 1999;59(6):1252-1258. View Source
• [3] Lozonschi L, Sunamura M, Kobari M, Egawa S, Ding L, Matsuno S. Controlling tumor angiogenesis and metastasis of C26 murine colon adenocarcinoma by a new matrix metalloproteinase inhibitor, KB-R7785, in two tumor models. Cancer Res. 1999;59(6):1252-1258. View Source
• [4] Lozonschi L, Sunamura M, Kobari M, Egawa S, Ding L, Matsuno S. Controlling tumor angiogenesis and metastasis of C26 murine colon adenocarcinoma by a new matrix metalloproteinase inhibitor, KB-R7785, in two tumor models. Cancer Res. 1999;59(6):1252-1258. View Source

Poor ADAM12 Selectivity Profile

A 2019 study noted that while KB-R7785 had been used as a small-molecule ADAM12 inhibitor to ameliorate cardiac function in a transverse aortic constriction (TAC) model, the compound has poor selectivity for ADAM12 [1]. Subsequent genetic loss-of-function experiments using ADAM12 knockout mice revealed that ADAM12 deficiency actually resulted in more severe cardiac hypertrophy and higher mortality after TAC, contradicting the interpretation of KB-R7785's effects as being ADAM12-mediated [2]. This finding underscores that KB-R7785's in vivo activity profile reflects inhibition of multiple ADAM family members (including ADAM10 and ADAM17) rather than selective ADAM12 targeting.

ADAM12 Selectivity

Class-level inference

Poor selectivity; ADAM12 KO mice show opposite cardiac phenotype

Broad-spectrum ADAM/MMP context

Avoid attribution of effects solely to ADAM12

Evidence Dimension	ADAM12 selectivity
Target Compound Data	Poor selectivity for ADAM12
Comparator Or Baseline	ADAM12 knockout mice: more severe cardiac hypertrophy and higher mortality (opposite phenotype)
Quantified Difference	Qualitative: opposite phenotype indicates KB-R7785 effects are not ADAM12-specific
Conditions	Transverse aortic constriction (TAC) cardiac dysfunction model in mice

Why This Matters

The documented poor ADAM12 selectivity informs proper experimental interpretation: KB-R7785 should be considered a broad-spectrum ADAM/MMP inhibitor, not an ADAM12-selective tool compound, preventing erroneous attribution of effects to ADAM12 inhibition.

• [1] Nakamura Y, Kita S, Tanaka Y, et al. A disintegrin and metalloproteinase 12 prevents heart failure by regulating cardiac hypertrophy and fibrosis. Am J Physiol Heart Circ Physiol. 2020;318(4):H937-H946. View Source
• [2] Nakamura Y, Kita S, Tanaka Y, et al. A disintegrin and metalloproteinase 12 prevents heart failure by regulating cardiac hypertrophy and fibrosis. Am J Physiol Heart Circ Physiol. 2020;318(4):H937-H946. View Source

KB-R7785: Validated Research Applications

TNF-α Shedding Inhibition in Diabetes Research

KB-R7785 is uniquely suited for diabetes research protocols investigating TNF-α-mediated insulin resistance pathways. Unlike PPARγ agonists such as pioglitazone, KB-R7785 reduces plasma insulin levels while controlling glycemia, making it a valuable tool for dissecting TNF-α-dependent mechanisms in NIDDM models [1]. The established dosing regimen of 100 mg/kg twice daily subcutaneously for 4 weeks in KKAy mice provides a reproducible experimental framework [2].

IL-8/ADAM10 Axis in Gastric Cancer EGFR Transactivation

For oncology researchers investigating EGFR ligand shedding in gastric cancer, KB-R7785 offers a validated tool to completely block IL-8-induced EGFR transactivation through functional ADAM10 inhibition [1]. The compound distinguishes IL-8-dependent (ADAM10-mediated) from IL-1β-dependent (ADAM-independent) shedding pathways, enabling pathway-specific experimental designs [2].

Tumor Angiogenesis with Functional Vascular Endpoints

KB-R7785 has demonstrated reproducible in vivo efficacy in murine colon adenocarcinoma models, with quantifiable reductions in functional vascular density (51% decrease) and vascular area (53% decrease) alongside 88.2% tumor growth suppression [1]. This makes it a suitable reference compound for angiogenesis inhibitor screening and tumor vascular biology studies, particularly where functional vascular density serves as a primary endpoint [2].

Dual TNF-α/FasL Blockade in GVHD Research

In bone marrow transplantation models, KB-R7785 provides superior protection against lethal acute GVHD compared to anti-TNF-α antibody alone, owing to its dual inhibition of both TNF-α and FasL shedding [1]. This dual-pathway activity preserves the graft-versus-leukemia (GVL) effect while mitigating GVHD pathology, making it a relevant tool for transplantation immunology studies seeking to dissect TNF-α- and FasL-mediated tissue damage pathways [2].

Application

Selection Property

Validation Focus

TNF-α-mediated insulin resistance pathway studies

Insulin-lowering response profile distinct from PPARγ agonists

Plasma insulin endpoint in NIDDM models

IL-8/ADAM10/EGFR signaling in gastric cancer research

Functional ADAM10-dependent EGFR ligand shedding inhibition

EGFR transactivation and shedding endpoints

Tumor angiogenesis and vascular biology studies

Functional vascular density reduction profile

Tumor microvasculature and metastasis endpoints

GVHD and transplantation immunology research

Dual TNF-α/FasL shedding inhibition

Graft-versus-host pathology and GVL endpoints

• [1] Morimoto Y, Nishikawa K, Ohashi M. KB-R7785, a novel matrix metalloproteinase inhibitor, exerts its antidiabetic effect by inhibiting tumor necrosis factor-alpha production. Life Sci. 1997;61(8):795-803. View Source
• [2] Tanida S, Joh T, Itoh K, et al. The mechanism of cleavage of EGFR ligands induced by inflammatory cytokines in gastric cancer cells. Gastroenterology. 2004;127(2):559-569. View Source
• [3] Lozonschi L, Sunamura M, Kobari M, Egawa S, Ding L, Matsuno S. Controlling tumor angiogenesis and metastasis of C26 murine colon adenocarcinoma by a new matrix metalloproteinase inhibitor, KB-R7785, in two tumor models. Cancer Res. 1999;59(6):1252-1258. View Source
• [4] Hattori K, Hirano T, Ushiyama C, et al. A metalloproteinase inhibitor prevents lethal acute graft-versus-host disease in mice. Blood. 1997;90(2):542-548. View Source